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  4. (8R,9S,10R,13S,14S,17R)-2,2,4,6,6-Pentadeuterio-17-hydroxy-10,13-dimethyl-1,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
(8R,9S,10R,13S,14S,17R)-2,2,4,6,6-Pentadeuterio-17-hydroxy-10,13-dimethyl-1,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one (8R,9S,10R,13S,14S,17R)-2,2,4,6,6-Pentadeuterio-17-hydroxy-10,13-dimethyl-1,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 165195-35-7
VCID: VC0065262
InChI: InChI=1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,14-17,21H,3-10H2,1-2H3/t14-,15-,16-,17+,18-,19-/m0/s1/i3D2,7D2,11D
SMILES: CC12CCC3C(C1CCC2O)CCC4=CC(=O)CCC34C
Molecular Formula: C19H28O2
Molecular Weight: 293.5 g/mol

(8R,9S,10R,13S,14S,17R)-2,2,4,6,6-Pentadeuterio-17-hydroxy-10,13-dimethyl-1,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one

CAS No.: 165195-35-7

Main Products

VCID: VC0065262

Molecular Formula: C19H28O2

Molecular Weight: 293.5 g/mol

(8R,9S,10R,13S,14S,17R)-2,2,4,6,6-Pentadeuterio-17-hydroxy-10,13-dimethyl-1,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one - 165195-35-7

CAS No. 165195-35-7
Product Name (8R,9S,10R,13S,14S,17R)-2,2,4,6,6-Pentadeuterio-17-hydroxy-10,13-dimethyl-1,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
Molecular Formula C19H28O2
Molecular Weight 293.5 g/mol
IUPAC Name (8R,9S,10R,13S,14S,17R)-2,2,4,6,6-pentadeuterio-17-hydroxy-10,13-dimethyl-1,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,14-17,21H,3-10H2,1-2H3/t14-,15-,16-,17+,18-,19-/m0/s1/i3D2,7D2,11D
Standard InChIKey MUMGGOZAMZWBJJ-PPXDMADMSA-N
Isomeric SMILES [2H]C1=C2[C@](CC(C1=O)([2H])[2H])([C@H]3CC[C@]4([C@H]([C@@H]3CC2([2H])[2H])CC[C@H]4O)C)C
SMILES CC12CCC3C(C1CCC2O)CCC4=CC(=O)CCC34C
Canonical SMILES CC12CCC3C(C1CCC2O)CCC4=CC(=O)CCC34C
PubChem Compound 10063008
Last Modified Nov 12 2021
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